Cas no 7004-98-0 (Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17a)-)

• Product Name: Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17a)-
• CAS No: 7004-98-0
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 563801
• PubChem ID: 244809
• Update Time: 2025-04-19

Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17a)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-16,17-diol,3-methoxy-, (16a,17a)-
• 3-Methoxyestra-1,3,5(10)-triene-16.α.,17.α.-diol
• EPIMESTROL
• 16H-androst-4-eno[17,16-c]azeto[1,2-b]pyrazole-3,3''-dione
• 2-(2,6-dibromo-4-methylphenoxy)-N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]acetohydrazide
• AC1OBJ1I
• AGN-PC-00H5G7
• 3-Methoxy)estra-1,3,5(10)-triene-16alpha,17alpha-diol
• 3-Methoxy-17-epiestriol
• NSC 55975
• Org 817
• Stimovul
• NS00080696
• 7004-98-0
• CHEBI:34738
• Epimestrolum [INN-Latin]
• DB13386
• NSC55975
• CHEMBL2106236
• EPIMESTROL [USAN]
• (8R,9S,13S,14S,16R,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16,17-diol
• EPIMESTROL [MART.]
• UNII-7IVE3SDZ38
• 3-Methoxyestra-1,3,5(10)-triene-16alpha,17alpha-diol
• Q5383041
• Estra-1,3,5(10)-triene-16alpha,17alpha-diol, 3-methoxy-
• Epimestrolo [DCIT]
• Stimuvol
• ORG-817
• 7IVE3SDZ38
• Estra-1,5(10)-triene-16,17-diol, 3-methoxy-, (16.alpha.,17.alpha.)-
• NSC-55975
• Epimestrol (USAN/INN)
• Epimestrolo
• Epimestrolum
• Epimestrol [USAN:INN:BAN]
• EPIMESTROL [INN]
• EPIMESTROL [MI]
• 3-Methoxyestra-1,5(10)-triene-16.alpha.,17.alpha.-diol
• Estra-1,3,5(10)-triene-16,17-diol, 3-methoxy-, (16alpha,17alpha)-
• EPIMESTROL [WHO-DD]
• SCHEMBL554257
• DTXSID90859807
• Estra-1,5(10)-triene-16.alpha.,17.alpha.-diol, 3-methoxy-
• D04021
• EINECS 230-278-0
• Estra-1,3,5(10)-triene-16,17-diol, 3-methoxy-, (16.alpha.,17.alpha.)-

• Inchi： 1S/C19H26O3/c1-19-8-7-14-13-6-4-12(22-2)9-11(13)3-5-15(14)16(19)10-17(20)18(19)21/h4,6,9,14-18,20-21H,3,5,7-8,10H2,1-2H3
• InChI Key： UHQGCIIQUZBJAE-UHFFFAOYSA-N
• SMILES： COC1C=C2C(C3C(CC2)C2C(C(C(C2)O)O)(C)CC3)=CC=1

Computed Properties

• Exact Mass: 302.18800
• Monoisotopic Mass: 302.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.185±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 159 ºC
• Boiling Point: 450.8°C at 760 mmHg
• Flash Point: 226.4°C
• Refractive Index: 1.588
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 49.69000
• LogP: 2.88300
• Specific Rotation: D20 +48° (chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids